Cas no 36324-02-4 (2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol)

• Product Name: 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol
• CAS No: 36324-02-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD12028166
• CID: 921239
• PubChem ID: 101492
• Update Time: 2025-04-23

2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol
• 5-pyrimidineethanol, 2-amino-4-hydroxy-
• 2-amino-5-(2-hydroxyethyl)-1H-pyrimidin-6-one
• 2-Amino-5.beta.-oxyethyl-6-oxypyrimidine
• DTXSID40189863
• 36324-02-4
• NSC528418
• SB55752
• NSC 528418
• MFCD12028166
• 4(1H)-Pyrimidinone, 2-amino-5-(2-hydroxyethyl)- (9CI)
• STK505787
• SCHEMBL10670614
• NSC-528418
• 2-AMINO-5-(2-HYDROXYETHYL)-3H-PYRIMIDIN-4-ONE
• 2-Amino-5beta-oxyethyl-6-oxypyrimidine
• LS-03029
• 4(1H)-Pyrimidinone, 2-amino-5-(2-hydroxyethyl)-
• AKOS005171948
• SCHEMBL4211345
• 2-AMINO-5-(2-HYDROXYETHYL)-4-PYRIMIDINOL

• MDL： MFCD12028166
• Inchi： 1S/C6H9N3O2/c7-6-8-3-4(1-2-10)5(11)9-6/h3,10H,1-2H2,(H3,7,8,9,11)
• InChI Key： VSOSGJQIFLDIGJ-UHFFFAOYSA-N
• SMILES： OCCC1=CN=C(N)NC1=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 92.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol

Comprehensive Guide to 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol (CAS No. 36324-02-4): Properties, Applications, and Market Insights

2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol (CAS No. 36324-02-4) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxyethyl and amino functional groups, has garnered attention for its versatile applications in drug development and organic synthesis. Researchers and industry professionals frequently search for "2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol uses" or "CAS 36324-02-4 supplier," reflecting its growing relevance in scientific communities.

The molecular structure of 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol features a pyrimidine ring substituted with an amino group at the 2-position and a hydroxyethyl group at the 5-position. This configuration contributes to its moderate water solubility and stability under standard laboratory conditions. Recent studies highlight its role as a building block for more complex molecules, particularly in the design of nucleoside analogs and enzyme inhibitors. The compound's hydrogen-bonding capacity makes it valuable for interactions with biological targets, a feature often explored in "pyrimidine-based drug design" research.

In pharmaceutical applications, 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol serves as a precursor for various therapeutic agents. Its structural similarity to natural pyrimidines allows for incorporation into molecules that mimic cellular components, a strategy employed in antiviral and anticancer research. The compound's hydroxyethyl side chain provides additional functionality for chemical modifications, addressing common queries like "how to modify 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol" or "derivatives of CAS 36324-02-4." These properties align with current trends in precision medicine and targeted drug delivery systems.

The biochemical properties of 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol make it suitable for enzyme studies and molecular recognition research. Its ability to participate in hydrogen bonding networks has been investigated in protein-ligand interactions, particularly in studies of kinase inhibition and signal transduction pathways. These applications respond to frequent searches about "pyrimidine interactions with proteins" and "small molecule modulators," reflecting the compound's importance in modern biochemical screening platforms.

From a synthetic chemistry perspective, 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol offers multiple reactive sites for selective functionalization. The amino group can undergo acylation or alkylation reactions, while the hydroxyl group provides opportunities for etherification or esterification. Such versatility addresses laboratory questions like "synthetic routes for 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol derivatives" and "protection strategies for pyrimidine alcohols." These synthetic applications are particularly relevant in the development of high-value fine chemicals and specialty intermediates.

The market for 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol has shown steady growth, driven by increasing demand from pharmaceutical research and biotechnology sectors. Suppliers often highlight its availability in various purity grades, from standard laboratory reagents to high-purity materials for clinical research. Industry trends indicate rising interest in "custom synthesis of pyrimidine derivatives" and "scalable production of CAS 36324-02-4," reflecting the compound's transition from research-scale to potential commercial applications. Analytical methods for quality control, including HPLC and mass spectrometry, ensure consistent performance in critical applications.

Environmental and handling considerations for 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments maintains its stability. These precautions address common queries about "stability of pyrimidine derivatives" and "handling amino alcohols," ensuring safe utilization across various research settings. The compound's biodegradability profile and low ecotoxicity make it suitable for sustainable chemistry initiatives gaining traction in the chemical industry.

Future research directions for 2-amino-5-(2-hydroxyethyl)pyrimidin-4-ol may explore its potential in material science applications, particularly in the development of functional polymers or coordination complexes. The compound's ability to act as a chelating ligand could find applications in catalysis or metal-organic frameworks. Such developments would respond to emerging searches about "pyrimidines in advanced materials" and "heterocyclic compounds for green chemistry," positioning this molecule at the intersection of multiple scientific disciplines.